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molecular formula C10H7BrS B8713854 2-Bromo-3-phenylthiophene CAS No. 10341-87-4

2-Bromo-3-phenylthiophene

Cat. No. B8713854
CAS RN: 10341-87-4
M. Wt: 239.13 g/mol
InChI Key: XXJDQMSXISTAFG-UHFFFAOYSA-N
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Patent
US06162824

Procedure details

3-Phenylthiophene (0.58 g, 3.62 mmol) was dissolved in 15 mL of a 1:1 solution of CHCl3 and AcOH followed by the portion-wise addition of 0.77 g (4.3 mmol) of NBS. The mixture was stirred at room temperature for 1 h, poured into 25 mL of H2O, and diluted with 30 mL of hexanes. The organic layer was washed successively with 2×10 mL of 10% aqueous KOH solution, 2×10 mL of H2O, and 2×10 mL of brine, and concentrated in vacuo to provide 0.68 g (78% yield) of 2-bromo-3-phenylthiophene as an oil.
Name
3-Phenylthiophene
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
CHCl3
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
AcOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
NBS
Quantity
0.77 g
Type
reactant
Reaction Step Two
Name
H2O
Quantity
25 mL
Type
reactant
Reaction Step Three
[Compound]
Name
hexanes
Quantity
30 mL
Type
solvent
Reaction Step Four
Name
2-bromo-3-phenylthiophene
Yield
78%

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]2[CH:11]=[CH:10][S:9][CH:8]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C1C(=O)N([Br:19])C(=O)C1.O>C(Cl)(Cl)Cl.CC(O)=O>[Br:19][C:8]1[S:9][CH:10]=[CH:11][C:7]=1[C:1]1[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1

Inputs

Step One
Name
3-Phenylthiophene
Quantity
0.58 g
Type
reactant
Smiles
C1(=CC=CC=C1)C1=CSC=C1
Name
CHCl3
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
AcOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)O
Step Two
Name
NBS
Quantity
0.77 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Step Three
Name
H2O
Quantity
25 mL
Type
reactant
Smiles
O
Step Four
[Compound]
Name
hexanes
Quantity
30 mL
Type
solvent
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic layer was washed successively with 2×10 mL of 10% aqueous KOH solution, 2×10 mL of H2O, and 2×10 mL of brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-bromo-3-phenylthiophene
Type
product
Smiles
BrC=1SC=CC1C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.68 g
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 78.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.